Cas no 2229574-59-6 (1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229574-59-6
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 6355529
• PubChem ID: 165981086
• Update Time: 2025-10-10

1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile
• 2229574-59-6
• EN300-1864942

• Inchi： 1S/C17H20N2O/c18-13-17(9-16(20)10-17)15-7-4-8-19(12-15)11-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-12H2
• InChI Key： DTFUMDZBWXGHEN-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229574-59-6)

The compound 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229574-59-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzylpiperidine moiety with a 3-oxocyclobutane ring and a carbonitrile group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the piperidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for novel carbonitrile-containing compounds has surged due to their role in modulating enzyme activity and receptor binding. The 1-(1-benzylpiperidin-3-yl) segment of this molecule is especially noteworthy, as it resembles structural motifs found in clinically approved drugs targeting neurological disorders. This has led to increased searches for "piperidine derivatives in CNS drugs" and "cyclobutane carbonitrile synthesis," reflecting the scientific community's focus on innovative pharmacophores.

The 3-oxocyclobutane-1-carbonitrile moiety is another critical feature, contributing to the compound's stability and reactivity. Cyclobutane rings are increasingly studied for their conformational rigidity, which can enhance drug-target interactions. Online queries such as "cyclobutane in medicinal chemistry" and "carbonitrile functional group applications" highlight the growing interest in these structural elements. Additionally, the compound's CAS No. 2229574-59-6 is frequently referenced in patent literature, underscoring its commercial and academic relevance.

From a synthetic perspective, 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile poses intriguing challenges for organic chemists. Its preparation often involves multi-step reactions, including N-benzylation of piperidine derivatives and cyclobutane ring formation strategies. Recent advancements in catalysis, such as photoredox and transition-metal-catalyzed methods, have improved access to similar scaffolds. Searches for "synthesis of benzylpiperidine derivatives" and "oxocyclobutane carbonitrile preparation" reflect the demand for efficient synthetic routes.

The compound's physicochemical properties, such as its logP and hydrogen-bonding capacity, are also of interest to drug developers. These characteristics influence bioavailability and blood-brain barrier penetration—key considerations for CNS-targeted molecules. Discussions around "piperidine-based drug permeability" and "cyclobutane ring ADME properties" are common in forums and research publications, aligning with industry trends toward rational drug design.

In conclusion, 1-(1-benzylpiperidin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229574-59-6) represents a compelling case study in modern medicinal chemistry. Its structural complexity and potential therapeutic relevance continue to drive research, as evidenced by its frequent appearance in scientific databases and patent filings. As the field evolves, this compound may serve as a cornerstone for developing next-generation neuroactive agents or other specialized pharmaceuticals.